Cas no 1805574-18-8 (Methyl 5-bromo-2-bromomethyl-3-cyanobenzoate)

Methyl 5-bromo-2-bromomethyl-3-cyanobenzoate is a versatile brominated aromatic ester with significant utility in synthetic organic chemistry. Its structure features reactive bromine substituents at the 2- and 5-positions, along with a cyano group and an ester functionality, enabling diverse transformations such as nucleophilic substitutions, cross-coupling reactions, and cyclizations. The compound serves as a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing heterocyclic frameworks. The presence of multiple electrophilic sites allows for selective functionalization, enhancing its applicability in complex molecule assembly. High purity and stability under standard handling conditions further contribute to its reliability in research and industrial applications.
Methyl 5-bromo-2-bromomethyl-3-cyanobenzoate structure
1805574-18-8 structure
Product Name:Methyl 5-bromo-2-bromomethyl-3-cyanobenzoate
CAS No:1805574-18-8
MF:C10H7Br2NO2
MW:332.976081132889
CID:4954861
Update Time:2025-10-30

Methyl 5-bromo-2-bromomethyl-3-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-bromo-2-bromomethyl-3-cyanobenzoate
    • Inchi: 1S/C10H7Br2NO2/c1-15-10(14)8-3-7(12)2-6(5-13)9(8)4-11/h2-3H,4H2,1H3
    • InChI Key: MHZPFABMUFGUHR-UHFFFAOYSA-N
    • SMILES: BrCC1C(C#N)=CC(=CC=1C(=O)OC)Br

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 286
  • XLogP3: 2.7
  • Topological Polar Surface Area: 50.1

Methyl 5-bromo-2-bromomethyl-3-cyanobenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015008893-250mg
Methyl 5-bromo-2-bromomethyl-3-cyanobenzoate
1805574-18-8 97%
250mg
475.20 USD 2021-06-21
Alichem
A015008893-500mg
Methyl 5-bromo-2-bromomethyl-3-cyanobenzoate
1805574-18-8 97%
500mg
863.90 USD 2021-06-21
Alichem
A015008893-1g
Methyl 5-bromo-2-bromomethyl-3-cyanobenzoate
1805574-18-8 97%
1g
1,460.20 USD 2021-06-21

Additional information on Methyl 5-bromo-2-bromomethyl-3-cyanobenzoate

Methyl 5-bromo-2-bromomethyl-3-cyanobenzoate (CAS No. 1805574-18-8): An Overview

Methyl 5-bromo-2-bromomethyl-3-cyanobenzoate (CAS No. 1805574-18-8) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its bromine and cyano functional groups, which confer it with a range of chemical properties that make it an attractive candidate for further research and development.

The chemical structure of Methyl 5-bromo-2-bromomethyl-3-cyanobenzoate is defined by its molecular formula, C10H7Br2NO2. The presence of the bromine atoms and the cyano group imparts significant reactivity and functional versatility to the molecule. These features have been extensively studied in the context of synthetic organic chemistry, where the compound serves as a valuable intermediate in the synthesis of more complex molecules.

In the realm of medicinal chemistry, Methyl 5-bromo-2-bromomethyl-3-cyanobenzoate has shown promise as a building block for the development of novel therapeutic agents. Recent research has focused on its potential as a precursor for compounds with anti-inflammatory, anti-cancer, and antimicrobial properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of a series of derivatives from this compound that exhibited potent anti-inflammatory activity in vitro. The researchers highlighted the importance of the bromine and cyano groups in modulating the biological activity of these derivatives.

Beyond medicinal applications, Methyl 5-bromo-2-bromomethyl-3-cyanobenzoate has also found use in materials science. Its unique electronic properties make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). A study published in Advanced Materials in 2020 demonstrated that derivatives of this compound could be used to enhance the performance of OLED devices by improving charge transport and stability. The researchers noted that the bromine atoms played a crucial role in tuning the electronic properties of the material.

The synthesis of Methyl 5-bromo-2-bromomethyl-3-cyanobenzoate typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the bromination of a suitable starting material followed by esterification and nitrile formation. Advances in synthetic methods have led to more efficient and environmentally friendly approaches, such as the use of green solvents and catalysts. A recent paper in Organic Letters described a novel one-pot synthesis method that significantly reduced reaction time and improved overall yield.

In terms of safety and handling, it is important to note that while Methyl 5-bromo-2-bromomethyl-3-cyanobenzoate is not classified as a hazardous material, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) should be worn, and all reactions should be conducted under well-ventilated conditions to minimize exposure to fumes.

The future prospects for Methyl 5-bromo-2-bromomethyl-3-cyanobenzoate are promising. Ongoing research continues to explore its potential applications in both medicinal chemistry and materials science. As new derivatives are synthesized and characterized, it is likely that this compound will play an increasingly important role in advancing these fields. Additionally, further optimization of synthetic methods will contribute to making this compound more accessible for large-scale applications.

In conclusion, Methyl 5-bromo-2-bromomethyl-3-cyanobenzoate (CAS No. 1805574-18-8) is a multifaceted organic compound with significant potential across various scientific disciplines. Its unique chemical structure and functional groups make it an attractive target for further research and development, promising new advancements in medicinal chemistry and materials science.

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